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Compound of Interest

Compound Name: Fmoc-D-2-Me-Trp-OH

Cat. No.: B2739035 Get Quote

For researchers, scientists, and professionals in drug development, the safe handling and

disposal of chemical reagents like Fmoc-D-2-Me-Trp-OH are paramount for ensuring

laboratory safety and environmental compliance. While a specific Safety Data Sheet (SDS) for

Fmoc-D-2-Me-Trp-OH is not readily available, by examining data from structurally similar

compounds, a cautious approach to its disposal is warranted. This guide provides a

comprehensive, step-by-step plan for the proper disposal of Fmoc-D-2-Me-Trp-OH.

I. Understanding the Potential Hazards
Based on information available for analogous compounds such as Fmoc-Trp(Mts)-OH and

Fmoc-MeTrp-OH, Fmoc-D-2-Me-Trp-OH should be handled as a hazardous chemical waste.

Potential hazards may include:

Corrosive Properties: May cause burns to skin and eyes upon direct contact.

Irritation: Inhalation of dust particles may lead to respiratory tract irritation.[1]

Reactivity: Some similar compounds can react with water to liberate toxic gases.[1]

Environmental Hazard: Related compounds are noted as toxic to aquatic life with long-

lasting effects.[2]

Given the absence of specific toxicity data for Fmoc-D-2-Me-Trp-OH, it is crucial to handle it

with a high degree of caution.
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II. Personal Protective Equipment (PPE)
Before handling Fmoc-D-2-Me-Trp-OH for disposal, all personnel must be equipped with the

appropriate personal protective equipment:

PPE Category Specification

Eye Protection Chemical safety goggles or a face shield.

Hand Protection Chemical-resistant gloves (e.g., nitrile).

Body Protection A laboratory coat or a chemical-resistant apron.

Respiratory
A NIOSH-approved respirator should be used if

dust is generated.

III. Step-by-Step Disposal Procedure
The guiding principle for the disposal of Fmoc-D-2-Me-Trp-OH is to treat it as hazardous

waste. Under no circumstances should this compound be disposed of down the drain or in

regular solid waste streams.[1]

Step 1: Collection of Waste

All solid waste of Fmoc-D-2-Me-Trp-OH, including residual amounts in original containers,

and any contaminated materials (e.g., weighing paper, gloves, wipes), must be collected in a

designated hazardous waste container.[1]

The container must be compatible with the chemical; high-density polyethylene (HDPE) is a

suitable material.[1]

Ensure the container is kept tightly closed when not in use.[1]

Step 2: Labeling of Waste Container

The waste container must be clearly and accurately labeled with the following information:

The words "Hazardous Waste."[1]
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The full chemical name: "Fmoc-D-2-Me-Trp-OH."[1]

The primary potential hazards (e.g., "Corrosive," "Irritant").[1]

The date when the waste was first added to the container.[1]

Step 3: Storage of Hazardous Waste

The sealed and labeled waste container should be stored in a designated hazardous waste

accumulation area.[1]

This area must be well-ventilated, secure, and away from sources of ignition.[1]

Store the container separately from incompatible materials, particularly strong oxidizing

agents and strong acids.[3]

Step 4: Final Disposal

Arrange for the collection and disposal of the hazardous waste through your institution's

Environmental Health and Safety (EHS) office or a licensed hazardous waste disposal

contractor.[1]

Strictly adhere to all institutional, local, state, and federal regulations for hazardous waste

disposal.[4][5]

IV. Chemical and Physical Properties
While detailed experimental data for Fmoc-D-2-Me-Trp-OH is limited, the following information

has been compiled from available resources:
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Property Value Source

Molecular Formula C27H24N2O4 PubChem CID 20780790[6]

Molecular Weight 440.49 g/mol ChemicalBook[7]

Appearance
Likely a white to off-white

powder

Inferred from similar

compounds[8]

Storage Temperature 2-8°C ChemicalBook[7]

V. Spill and Emergency Procedures
In the event of a spill:

Small Spill: Carefully sweep up the solid material and place it into the designated hazardous

waste container for disposal.[3]

Large Spill: Evacuate the area. Wear appropriate PPE and prevent the formation of dust.

Shovel the material into a suitable container for disposal. Do not allow the product to enter

drains.[3]

In Case of Contact:

Eyes: Flush with plenty of water as a precaution.[3]

Skin: Wash off with soap and plenty of water.[3]

Inhalation: Move the individual to fresh air.[3]
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Caption: Workflow for the safe disposal of Fmoc-D-2-Me-Trp-OH.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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